Cas no 77165-43-6 (N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide)
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties
Names and Identifiers
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- N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide
- Z28074898
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- MDL: MFCD10628009
- Inchi: 1S/C14H15NO3/c1-15(17-2)14(16)10-18-13-8-7-11-5-3-4-6-12(11)9-13/h3-9H,10H2,1-2H3
- InChI Key: WWHZSGWZISIACF-UHFFFAOYSA-N
- SMILES: O(CC(N(C)OC)=O)C1C=CC2C=CC=CC=2C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 282
- XLogP3: 2.5
- Topological Polar Surface Area: 38.8
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB420775-1 g |
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide |
77165-43-6 | 1g |
€467.00 | 2023-04-24 | ||
| abcr | AB420775-5 g |
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide |
77165-43-6 | 5g |
€722.60 | 2023-04-24 | ||
| abcr | AB420775-10 g |
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide |
77165-43-6 | 10g |
€935.60 | 2023-04-24 | ||
| abcr | AB420775-25 g |
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide |
77165-43-6 | 25g |
€1361.60 | 2023-04-24 | ||
| Chemenu | CM544073-10g |
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide |
77165-43-6 | 95%+ | 10g |
$1344 | 2023-01-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193698-2g |
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide |
77165-43-6 | 98% | 2g |
¥6776.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193698-10g |
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide |
77165-43-6 | 98% | 10g |
¥10480.00 | 2024-07-28 | |
| abcr | AB420775-1g |
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide; . |
77165-43-6 | 1g |
€467.00 | 2025-04-16 | ||
| abcr | AB420775-5g |
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide; . |
77165-43-6 | 5g |
€722.60 | 2025-04-16 | ||
| abcr | AB420775-10g |
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide; . |
77165-43-6 | 10g |
€935.60 | 2025-04-16 |
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide: A Comprehensive Overview
N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide, also known by its CAS number 77165-43-6, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and industrial applications. In this article, we will delve into the structure, synthesis, applications, and recent advancements related to this compound.
The chemical structure of N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide is characterized by a naphthyl group attached to an acetamide moiety via an ether linkage. The naphthyl group contributes to the compound's aromaticity and stability, while the acetamide group imparts amide functionalities. This combination makes the compound highly reactive and suitable for various chemical transformations.
Recent studies have highlighted the importance of N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide in drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, making them potential candidates for treating chronic inflammatory diseases.
In the agricultural sector, N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide has been investigated as a component in herbicides and pesticides. Its ability to inhibit key enzymes in plant metabolism has shown promise in controlling invasive species and improving crop yields. A 2023 research paper in Pest Management Science reported that this compound exhibits selective toxicity towards certain pests, reducing the need for broad-spectrum pesticides and minimizing environmental impact.
The synthesis of N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide involves multi-step organic reactions, including nucleophilic substitution and amide formation. Recent advancements in catalytic methods have improved the efficiency and scalability of its production process. For example, a 2023 study in Green Chemistry introduced a novel catalyst system that reduces reaction time by 50% while maintaining high yields.
Moreover, the environmental impact of N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide has been a topic of interest among researchers. Studies have shown that under specific conditions, the compound undergoes rapid biodegradation, reducing its persistence in the environment. This property is crucial for ensuring sustainable use in agricultural and industrial applications.
In conclusion, N-Methoxy-N-methyl-2-(naphthalen-2-yloxy)acetamide (CAS No 77165-43-6) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties, coupled with recent research advancements, position it as a valuable tool in drug discovery, agriculture, and industrial processes. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.
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